![molecular formula C11H16ClNO B2854841 (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride CAS No. 2173637-70-0](/img/structure/B2854841.png)
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride, also known as (R)-(+)-PNU-282987, is a selective agonist for the α7 nicotinic acetylcholine receptor (nAChR). It has been investigated for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, schizophrenia, and depression.
Mechanism of Action
(R)-(+)-PNU-282987 selectively activates the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the brain. Activation of the α7 nAChR leads to an influx of calcium ions into the cell, which triggers various downstream signaling pathways. These signaling pathways are involved in regulating cognitive function, synaptic plasticity, and inflammation.
Biochemical and Physiological Effects:
Activation of the α7 nAChR by (R)-(+)-PNU-282987 has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been shown to have antidepressant effects and may have potential therapeutic applications in depression. Additionally, (R)-(+)-PNU-282987 has been shown to have anti-inflammatory effects and may have potential therapeutic applications in inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using (R)-(+)-PNU-282987 in lab experiments is its selectivity for the α7 nAChR. This allows researchers to selectively activate this receptor and study its downstream effects. However, one limitation of using (R)-(+)-PNU-282987 is its relatively low potency compared to other α7 nAChR agonists. This may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research on (R)-(+)-PNU-282987. One area of interest is its potential therapeutic applications in neurological disorders such as Alzheimer's disease, schizophrenia, and depression. Additionally, (R)-(+)-PNU-282987 may have potential therapeutic applications in inflammatory diseases. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of (R)-(+)-PNU-282987. Additionally, there may be potential for developing more potent and selective α7 nAChR agonists based on the structure of (R)-(+)-PNU-282987.
Synthesis Methods
(R)-(+)-PNU-282987 can be synthesized using a chiral pool approach or asymmetric synthesis. The chiral pool approach involves using a chiral starting material, such as (R)-carvone, to synthesize the desired compound. Asymmetric synthesis involves using a chiral catalyst to selectively form the desired enantiomer. One common asymmetric synthesis method for (R)-(+)-PNU-282987 involves using a chiral auxiliary to control the stereochemistry during the reaction.
Scientific Research Applications
(R)-(+)-PNU-282987 has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been investigated for its potential antidepressant effects. Additionally, (R)-(+)-PNU-282987 has been shown to have anti-inflammatory effects and may have potential therapeutic applications in inflammatory diseases.
properties
IUPAC Name |
(4R)-6,8-dimethyl-3,4-dihydro-2H-chromen-4-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO.ClH/c1-7-5-8(2)11-9(6-7)10(12)3-4-13-11;/h5-6,10H,3-4,12H2,1-2H3;1H/t10-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWWDBMGTFMHGPX-HNCPQSOCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(CCO2)N)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C2C(=C1)[C@@H](CCO2)N)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.